Cadmium sulfate
Cadmium sulfate
Cadmium Sulfate is a whitish, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Calcium sulfate is used in electroplating, vacuum tubes, fluorescent screens, analytical chemistry, as a fungicide and as a chemical intermediate to produce cadmium containing pigments and stabilizers. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Calcium sulfate is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05)
Cadmium sulfate is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999)
Cadmium sulfate is a cadmium salt.
Cadmium sulfate is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999)
Cadmium sulfate is a cadmium salt.
Brand Name:
Vulcanchem
CAS No.:
10124-36-4
VCID:
VC0167339
InChI:
InChI=1S/Cd.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
SMILES:
[O-]S(=O)(=O)[O-].[Cd+2]
Molecular Formula:
CdSO4
CdO4S
CdO4S
Molecular Weight:
208.48 g/mol
Cadmium sulfate
CAS No.: 10124-36-4
Main Products
VCID: VC0167339
Molecular Formula: CdSO4
CdO4S
Molecular Weight: 208.48 g/mol
CAS No. | 10124-36-4 |
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Product Name | Cadmium sulfate |
Molecular Formula | CdSO4 CdO4S |
Molecular Weight | 208.48 g/mol |
IUPAC Name | cadmium(2+);sulfate |
Standard InChI | InChI=1S/Cd.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2 |
Standard InChIKey | QCUOBSQYDGUHHT-UHFFFAOYSA-L |
Impurities | Cadmium sulfate, reagent grade has the following impurities: insoluble matter: 0.005%; substances not precipitated by hydrogen sulfide as SO4: 0.15%; chloride: 0.001%; nitrate and nitrite (NO3): 0.003%; copper: 0.002%; iron: 0.001%; lead: 0.003%; zinc: 0.10%; arsenic: 2 ppm. /Cadmium sulfate, anhydrous/ Cadmium sulfate, reagent grade has the following impurities: insoluble matter: 0.005%; substances not precipitated by hydrogen sulfide as SO4: 0.1%; chloride: 0.001%; nitrate and nitrite as NO3: 0.003%; copper: 0.002%; iron: 0.001%; lead: 0.001% 0.001%; zinc: 0.1%; arsenic: 1 ppm. /Cadmium sulfate 8/3 hydrate (3CdSO4.8H2O)/ Cadmium sulfate (as 3CdSO4.8H2O) ... impurities (%): CI, 0.001; NO3, 0.003; Cu, 0.002; Fe, 0.001; Pb, 0.003; Zn, 0.1; and As, 1-2 ppm |
SMILES | [O-]S(=O)(=O)[O-].[Cd+2] |
Canonical SMILES | [O-]S(=O)(=O)[O-].[Cd+2] |
Colorform | Colorless orthorhombic crystals Rhombic, white crystals or prisms |
Density | 4.7 at 68 °F (USCG, 1999) 4.69 g/cu cm 4.7 g/cm³ |
Melting Point | 1000 °C |
Physical Description | Cadmium sulfate is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999) WHITE CRYSTALS. |
Description | Cadmium Sulfate is a whitish, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Calcium sulfate is used in electroplating, vacuum tubes, fluorescent screens, analytical chemistry, as a fungicide and as a chemical intermediate to produce cadmium containing pigments and stabilizers. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Calcium sulfate is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05) Cadmium sulfate is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999) Cadmium sulfate is a cadmium salt. |
Related CAS | 13477-21-9 (tetrahydrate) 7790-84-3 (hydrate[3:8]) |
Solubility | Insoluble in ethanol Very slightly soluble in methanol, ethanol and ethyl acetate In water, 76.7 g/100 g water at 25 °C Solubility in water, g/100ml at 0 °C: 75.5 |
Synonyms | cadmium sulfate cadmium sulfate, hydrate (3:8) cadmium sulfate, tetrahydrate |
PubChem Compound | 24962 |
Last Modified | Nov 11 2021 |
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